Cas no 81331-32-0 (10,11-Dihydroxy-1,5-dimethylspiro[8-oxatricyclo[7.2.1.02,7]dodec-5-ene-12,2'-oxirane]-2-carbaldehyde)

10,11-Dihydroxy-1,5-dimethylspiro[8-oxatricyclo[7.2.1.02,7]dodec-5-ene-12,2'-oxirane]-2-carbaldehyde structure
81331-32-0 structure
Product name:10,11-Dihydroxy-1,5-dimethylspiro[8-oxatricyclo[7.2.1.02,7]dodec-5-ene-12,2'-oxirane]-2-carbaldehyde
CAS No:81331-32-0
MF:C15H20O5
MW:280.316305160522
CID:986649
PubChem ID:432968

10,11-Dihydroxy-1,5-dimethylspiro[8-oxatricyclo[7.2.1.02,7]dodec-5-ene-12,2'-oxirane]-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

    • 3α,4β-dihydroxyscirpene-15-carboxaldehyde
    • 81331-32-0
    • NSC-320020
    • DTXSID00330834
    • NSC320020
    • 10,11-Dihydroxy-1,5-dimethylspiro[8-oxatricyclo[7.2.1.02,7]dodec-5-ene-12,2'-oxirane]-2-carbaldehyde
    • Inchi: InChI=1S/C15H20O5/c1-8-3-4-14(6-16)9(5-8)20-12-10(17)11(18)13(14,2)15(12)7-19-15/h5-6,9-12,17-18H,3-4,7H2,1-2H3
    • InChI Key: XZKNQSGBSDAKSA-UHFFFAOYSA-N
    • SMILES: CC1=CC2C(CC1)(C3(C(C(C(C34CO4)O2)O)O)C)C=O

Computed Properties

  • Exact Mass: 280.13107373g/mol
  • Monoisotopic Mass: 280.13107373g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 1
  • Complexity: 516
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 7
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.1
  • Topological Polar Surface Area: 79.3Ų

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